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Compound of Interest

Compound Name: Alpha-D-Altropyranose

CAS No.: 7282-80-6

Cat. No.: B15175280

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Alpha-D-Altropyranose, a

rare aldohexose sugar. It covers its fundamental chemical and physical properties, its

relationship to other monosaccharides, and detailed experimental protocols for its analysis.

This guide is intended to serve as a foundational resource for professionals engaged in

carbohydrate research and drug development.

Core Chemical Identifiers and Properties
Alpha-D-Altropyranose is the pyranose (six-membered ring) form of D-Altrose with an alpha

configuration at the anomeric C-1 carbon. D-Altrose is classified as an "unnatural"

monosaccharide, as it is not commonly found in nature; however, its L-enantiomer, L-Altrose,

has been isolated from the bacterium Butyrivibrio fibrisolvens.[1] As a C-3 epimer of D-

Mannose, its unique stereochemistry makes it a subject of interest in stereoselective synthesis

and metabolic studies.[1]

Quantitative data and key identifiers for Alpha-D-Altropyranose are summarized in the table

below.
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Property Value Source

CAS Number 7282-80-6 [2]

Molecular Formula C₆H₁₂O₆ [2]

Molecular Weight 180.16 g/mol [2]

Exact Mass 180.06338810 Da [2]

IUPAC Name

(2S,3S,4R,5S,6R)-6-

(hydroxymethyl)oxane-2,3,4,5-

tetrol

[2]

Synonyms Alpha-D-Altrose [2]

Physical State Solid [3]

Solubility
Soluble in water, practically

insoluble in methanol.[1]

Stereochemical Relationships
Altrose is an aldohexose, stereochemically distinguished from other common hexoses like

glucose and mannose by the orientation of its hydroxyl groups. The following diagram

illustrates the epimeric relationships between D-Glucose, D-Mannose, and D-Altrose.
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Epimeric relationship of D-Altrose to D-Mannose and D-Glucose.

Experimental Protocols
Due to its structural similarity to other hexoses, established analytical techniques for

monosaccharides can be adapted for Alpha-D-Altropyranose. Below are detailed protocols

for its analysis via High-Performance Anion-Exchange Chromatography and for its use in

metabolic tracing studies.

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection

(HPAEC-PAD) is a highly sensitive method for the direct analysis of underivatized

carbohydrates. At high pH, the hydroxyl groups of sugars become partially ionized, permitting

separation on an anion-exchange column.
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Sample Preparation

HPAEC-PAD Analysis

1. Acid Hydrolysis
(e.g., 2M TFA, 100°C, 3h)

2. Dry Sample
(Centrifugal Evaporator)

3. Reconstitute
(High-Purity Water)

4. Inject Sample

5. Anion-Exchange
Separation

6. Pulsed Amperometric
Detection (PAD)

Data Analysis
(Retention Time: ~13.5 min)

Generate
Chromatogram

Click to download full resolution via product page

Workflow for the analysis of D-Altrose using HPAEC-PAD.

Methodology:

Sample Preparation (for complex carbohydrates):

Acid Hydrolysis: To release monosaccharides from glycoproteins or polysaccharides,

hydrolyze the sample using 2 M trifluoroacetic acid (TFA) at 100°C for 3 hours.[4]

Drying: Remove TFA by drying the hydrolysates in a centrifugal evaporator.[4]

Reconstitution: Reconstitute the dried sample in a known volume of high-purity water

suitable for injection.[4]

HPAEC-PAD System and Conditions:
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HPLC System: An ion chromatography system equipped with a pulsed amperometric

detector.[4]

Column: A high-performance anion-exchange column (e.g., Dionex CarboPac™ series).

Mobile Phase A: High-purity water.

Mobile Phase B: 200 mM Sodium Hydroxide (NaOH).

Mobile Phase C: 1 M Sodium Acetate (NaOAc) in 200 mM NaOH.

Gradient:

0-20 min: 100% B (isocratic elution for simple sugars).

20.1-40 min: Linear gradient from 0% to 100% C (for eluting more complex or acidic

sugars).

40.1-50 min: Column re-equilibration with 100% B.

Flow Rate: 0.5 mL/min.

Detection: Pulsed Amperometry using a gold working electrode with a standard quadruple-

potential waveform.

This protocol provides a framework for tracing the metabolic fate of D-Altrose in a cell culture

model using a stable isotope-labeled form.[5]

Methodology:

Cell Culture and Acclimatization:

Culture cells to approximately 70-80% confluency in standard growth medium.

24 hours prior to the experiment, switch the cells to a glucose-free medium supplemented

with the desired concentration of unlabeled D-Altrose. This step adapts the cells to utilize

D-Altrose as a primary carbon source.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Note_and_Protocol_for_HPLC_Analysis_of_D_Altrose_and_Other_Monosaccharides.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Experimental_Use_of_D_Altrose_in_Metabolic_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Experimental_Use_of_D_Altrose_in_Metabolic_Pathway_Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotopic Labeling:

Prepare a labeling medium by supplementing the glucose-free base medium with [U-¹³C₆]-

D-Altrose at the same concentration used for acclimatization.[5]

Aspirate the acclimatization medium, wash cells once with sterile PBS, and add the pre-

warmed ¹³C-labeling medium.

Incubate for a defined time course (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamic

incorporation of the ¹³C label into downstream metabolites.[5]

Metabolite Extraction:

At each time point, rapidly aspirate the labeling medium.

Wash the cell monolayer twice with ice-cold PBS.[5]

Immediately add 1 mL of ice-cold 80% methanol to each well to quench all enzymatic

activity.[5]

Scrape the cells and collect the lysate into a microcentrifuge tube.

Vortex vigorously and incubate at -80°C for at least 30 minutes to precipitate proteins.[5]

Centrifuge at >16,000 x g for 15 minutes at 4°C.[5]

Collect the supernatant, which contains the polar metabolites, for analysis by LC-MS or

GC-MS.

Data Presentation
Effective analysis requires precise quantification of experimental results. The tables below

serve as templates for presenting data from the protocols described above.

Table 1: HPLC Retention Time Data Data adapted from a study separating D-aldohexoses on

an anion-exchange stationary phase.[4]
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Monosaccharide Retention Time (minutes)

D-Allose 12.8

D-Altrose 13.5

D-Glucose 14.5

D-Mannose 15.2

D-Galactose 17.5

Table 2: Example Isotopic Enrichment Data from Metabolic Tracing Hypothetical data based on

expected metabolic pathways.[5]

Metabolite
Control (% ¹³C
Enrichment)

[U-¹³C₆]-D-Altrose
(% ¹³C Enrichment)

Putative Pathway

D-Altrose-6-

Phosphate
< 1% 85% Initial Phosphorylation

Fructose-6-Phosphate < 1% 10% Glycolysis

6-Phosphogluconate < 1% 5%
Pentose Phosphate

Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Altrose - Wikipedia [en.wikipedia.org]

2. alpha-D-Altropyranose | C6H12O6 | CID 7098663 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. alpha-D-Galactopyranose | C6H12O6 | CID 439357 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Experimental_Use_of_D_Altrose_in_Metabolic_Pathway_Analysis.pdf
https://www.benchchem.com/product/b15175280?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Altrose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-D-Altropyranose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-D-Galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-D-Galactopyranose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [A Technical Guide to Alpha-D-Altropyranose].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175280/docs#a-technical-guide-to-alpha-d-
altropyranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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